Cas no 1016739-02-8 (2-(2-Fluorophenyl)ethanethioamide)

• Product name: 2-(2-Fluorophenyl)ethanethioamide
• CAS No: 1016739-02-8
• MF: C₈H₈FNS
• MW: 169.219223976135
• CID: 4559167
• PubChem ID: 20121176

2-(2-Fluorophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-FLUOROPHENYL)ETHANETHIOAMIDE
• 2-(2-Fluorophenyl)ethanethioamide

• Inchi： 1S/C8H8FNS/c9-7-4-2-1-3-6(7)5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： KBXVSUKQGBMVDU-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC=CC=1F)N

Computed Properties

• Exact Mass: 169.036149g/mol
• Monoisotopic Mass: 169.036149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 1.4
• Molecular Weight: 169.22g/mol

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 278.1±42.0 °C at 760 mmHg
• Flash Point: 122.0±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2-Fluorophenyl)ethanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes